Cas no 2229514-47-8 (tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate
• CAS No: 2229514-47-8
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6032406
• PubChem ID: 165706059
• Update Time: 2025-05-20

tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate
• EN300-1901266
• 2229514-47-8

• Inchi： 1S/C13H21NO6/c1-13(2,3)20-12(17)14-5-6-19-8-9(14)10(15)7-11(16)18-4/h9H,5-8H2,1-4H3
• InChI Key： PWMLPVSIHXIKBF-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(CC(=O)OC)=O)C1

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.1Ų

Additional information on tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate (CAS No. 2229514-47-8)

tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate (CAS No. 2229514-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both ester and carboxylate functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role as a building block for designing novel small-molecule therapeutics. Its morpholine ring is a common pharmacophore found in drugs targeting central nervous system (CNS) disorders, while the tert-butyl group enhances stability and bioavailability.

The synthesis of tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate typically involves multi-step organic reactions, including esterification and amide coupling. Its CAS No. 2229514-47-8 serves as a unique identifier in chemical databases, facilitating efficient procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring it meets the stringent requirements of GMP manufacturing.

From an industrial perspective, this compound aligns with the growing trend of sustainable synthesis. Companies are increasingly adopting catalytic methods and biodegradable solvents to produce such intermediates, reducing environmental impact. Additionally, its application in peptide mimetics and protease inhibitors has sparked interest in the context of antiviral drug development, a hot topic since the COVID-19 pandemic.

For researchers exploring structure-activity relationships (SAR), tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate offers a modular scaffold for lead optimization. Its compatibility with parallel synthesis techniques accelerates the discovery of bioactive compounds. Furthermore, its lipophilicity and hydrogen-bonding capacity make it a candidate for improving drug delivery systems, a key focus area in nanomedicine.

In summary, tert-butyl 3-(3-methoxy-3-oxopropanoyl)morpholine-4-carboxylate (CAS No. 2229514-47-8) represents a critical tool in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to material science—highlight its importance in addressing contemporary challenges in healthcare and industrial chemistry. As innovation continues, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable technologies.